Cas no 2344679-09-8 (2,2-Dioxo-2lambda6-thia-1-azabicyclo[2.1.1]hexane-4-carboxylic acid)

• Product Name: 2,2-Dioxo-2lambda6-thia-1-azabicyclo[2.1.1]hexane-4-carboxylic acid
• CAS No: 2344679-09-8
• MF: C₅H₇NO₄S
• MW: 177.178380250931
• CID: 6310651
• PubChem ID: 139022646
• Update Time: 2025-07-16

2,2-Dioxo-2lambda6-thia-1-azabicyclo[2.1.1]hexane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2344679-09-8
• 2,2-dioxo-2lambda6-thia-1-azabicyclo[2.1.1]hexane-4-carboxylic acid
• EN300-6733439
• 2,2-Dioxo-2lambda6-thia-1-azabicyclo[2.1.1]hexane-4-carboxylic acid

• Inchi： 1S/C5H7NO4S/c7-4(8)5-1-6(2-5)11(9,10)3-5/h1-3H2,(H,7,8)
• InChI Key： PNHCFFSDMZHISY-UHFFFAOYSA-N
• SMILES： S1(CC2(C(=O)O)CN1C2)(=O)=O

Computed Properties

• Exact Mass: 177.00957888g/mol
• Monoisotopic Mass: 177.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 83.1Ų

Additional information on 2,2-Dioxo-2lambda6-thia-1-azabicyclo[2.1.1]hexane-4-carboxylic acid

Comprehensive Overview of 2,2-Dioxo-2lambda6-thia-1-azabicyclo[2.1.1]hexane-4-carboxylic acid (CAS No. 2344679-09-8)

The compound 2,2-Dioxo-2lambda6-thia-1-azabicyclo[2.1.1]hexane-4-carboxylic acid (CAS No. 2344679-09-8) is a structurally unique bicyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinctive thia-azabicyclo framework, combined with a carboxylic acid functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel enzyme inhibitors and antibacterial agents.

In recent years, the demand for heterocyclic compounds like 2,2-Dioxo-2lambda6-thia-1-azabicyclo[2.1.1]hexane-4-carboxylic acid has surged due to their role in addressing antibiotic resistance and chronic diseases. This compound's bicyclic core mimics natural product scaffolds, which are often associated with high biological activity. Its sulfone (dioxo-thia) moiety further enhances its reactivity, enabling selective modifications for targeted therapeutic applications.

From a synthetic chemistry perspective, the lambda6-sulfur configuration in 2,2-Dioxo-2lambda6-thia-1-azabicyclo[2.1.1]hexane-4-carboxylic acid offers intriguing possibilities for catalysis and molecular design. Its stability under physiological conditions makes it suitable for prodrug development, a hot topic in precision medicine. Additionally, its compatibility with green chemistry principles aligns with the growing emphasis on sustainable synthesis methods.

Analytical studies of CAS No. 2344679-09-8 reveal excellent solubility in polar solvents, which is critical for formulation in biopharmaceuticals. Its carboxylic acid group allows for salt formation, improving bioavailability—a key consideration in modern drug delivery systems. Researchers are also exploring its potential in peptide conjugation, leveraging its rigid bicyclic structure to stabilize bioactive peptides against enzymatic degradation.

The nomenclature of this compound, particularly the 2lambda6-thia designation, reflects its hypervalent sulfur chemistry—a subject of increasing interest in medicinal chemistry forums. Computational modeling suggests that the azabicyclo[2.1.1]hexane scaffold could interact with multiple biological targets, including G-protein-coupled receptors (GPCRs) and kinases, making it a valuable template for structure-activity relationship (SAR) studies.

In material science, derivatives of 2,2-Dioxo-2lambda6-thia-1-azabicyclo[2.1.1]hexane-4-carboxylic acid have shown promise in polymeric coatings due to their thermal stability and adhesion properties. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance. Recent patent filings highlight innovations in using this core structure for biodegradable polymers, addressing environmental concerns associated with synthetic materials.

Quality control protocols for CAS 2344679-09-8 emphasize HPLC and LC-MS analysis to ensure purity, as even minor impurities can affect its performance in high-throughput screening. The compound's chiral center at position 4 also opens avenues for asymmetric synthesis, a critical area in developing enantioselective drugs. Regulatory databases classify it as non-hazardous under standard handling conditions, facilitating its adoption in industrial workflows.

Emerging trends in AI-assisted drug design have identified the 2,2-Dioxo-2lambda6-thia-1-azabicyclo motif as a privileged structure for virtual screening libraries. Its balanced lipophilicity (LogP ~1.2) and hydrogen-bonding capacity make it a favorable candidate for fragment-based drug discovery. Collaborations between academia and industry are accelerating its exploration in orphan disease therapeutics, where novel chemical entities are urgently needed.

In conclusion, 2,2-Dioxo-2lambda6-thia-1-azabicyclo[2.1.1]hexane-4-carboxylic acid represents a compelling case study in the convergence of synthetic innovation and biological relevance. Its multifaceted applications—from small-molecule therapeutics to functional materials—position it as a compound of enduring scientific and commercial value. Ongoing research will likely uncover further utilities for this remarkable molecule in cutting-edge technologies.